3-[(3-Ethyl-1,2,4-oxadiazol-5-yl)methyl]piperidin-3-ol;hydrochloride

• IUPAC Name: 3-[(3-ethyl-1,2,4-oxadiazol-5-yl)methyl]piperidin-3-ol;hydrochloride
• InChI: InChI=1S/C10H17N3O2.ClH/c1-2-8-12-9(15-13-8)6-10(14)4-3-5-11-7-10;/h11,14H,2-7H2,1H3;1H
• InChI Key: YTOYHVVDHLTPEI-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NOC(=N1)CC2(CCCNC2)O.Cl
• Molecular Formula: C10H18ClN3O2
• Molecular Weight: 247.72 g/mol
• CAS RN: 2125445-75-0

Description

1,2,4-Oxadiazoles are five-membered heterocyclic compounds containing two nitrogen atoms, one oxygen atom, and two carbon atoms. They have been synthesized by several research groups as anti-infective agents having anti-bacterial, anti-viral, anti-leishmanial, etc. activities.

Synthesis Analysis

The synthesis of nitrogen- and oxygen-containing scaffolds has gained momentum due to their versatility in the arsenal of drug discovery. Oxadiazoles possess hydrogen bond acceptor properties owing to electronegativities of nitrogen and oxygen, wherein nitrogen has been stronger hydrogen bond acceptor than oxygen.

Molecular Structure Analysis

The presence of the two carbon atoms allows two substituents in the oxadiazole ring, whose positions cause differences in their properties due to variation in the electronic environment.

Chemical Reactions Analysis

The variation in the properties of oxadiazoles allows these molecules to be utilized as high energy molecules or energetic materials, ionic salts, and pharmaceutical compounds.

Physical And Chemical Properties Analysis

The properties of 1,2,4-oxadiazoles can vary depending on the substituents attached to the ring. For example, substitution with different functional groups at the 2 and 5 positions of the oxadiazole ring typically lowers the melting and boiling points.

Scientific Research Applications

Antibacterial Activity

• Researchers have investigated the antibacterial potential of EN300-320945. . Further exploration of its antibacterial mechanisms and efficacy against specific pathogens is warranted.

Anticancer Evaluation

• EN300-320945 has been assessed for its anticancer properties. The MTT assay, which measures mitochondrial enzyme activity, was used to quantify living cells. . Future studies could explore its selectivity against different cancer cell lines.

Energetic Material Applications

• EN300-320945 exhibits low mechanical sensitivity (IS > 40 J) and high gas volume after detonation at standard temperature and pressure (767.0 dm³/kg). . Researchers may investigate its stability, detonation performance, and applications in propellants or explosives.

1,2,4-Oxadiazole Derivatives Synthesis

• The compound’s synthetic route involves reacting benzaldehyde with malonic acid, followed by cyclization with amidoxime. . Further optimization and biological evaluations are essential.

Mechanism of Action

Target of action

The compound contains a 1,2,4-oxadiazole ring, which is a common pharmacophore found in many active pharmaceutical ingredients

Biochemical pathways

Without specific information on the compound’s targets, it’s difficult to determine the exact biochemical pathways it affects. 1,2,4-oxadiazole derivatives have been associated with a wide range of biological activities, suggesting they may interact with multiple pathways .

Pharmacokinetics

The presence of the 1,2,4-oxadiazole ring could potentially influence these properties, as this group is often associated with good bioavailability .

Result of action

1,2,4-oxadiazole derivatives have been associated with a variety of biological activities, including anticancer, antiviral, and anti-inflammatory effects .

Future Directions

The current focus in the field of oxadiazole research is on the design of new chemical entities with potential anti-infective activity. This includes the development of new synthetic strategies and the refinement of existing ones.